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Compound of Interest

Compound Name: CGP 54626 hydrochloride

CAS No.: 149184-21-4

Cat. No.: B1668522

Get Quote

Application Notes and Protocols: CGP 54626
Hydrochloride
For Researchers, Scientists, and Drug Development Professionals

Introduction
CGP 54626 hydrochloride is a potent and selective antagonist of the GABA-B receptor, with

an IC50 value of 4 nM.[1][2][3][4][5] It is a crucial tool for investigating the physiological and

pathological roles of GABA-B receptors in the central nervous system.[3][6][7] This document

provides detailed protocols for the preparation and use of CGP 54626 hydrochloride solutions

in various experimental settings, along with its chemical properties and relevant signaling

pathways.

Chemical Properties
CGP 54626 hydrochloride is a crystalline solid.[3][4][8] Its chemical name is [S-(R,R)]---

INVALID-LINK-- phosphinic acid hydrochloride.[1]
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Property Value Reference

Molecular Weight 444.76 g/mol [1]

Molecular Formula C18H28Cl2NO3P.HCl [1]

Purity ≥95% [3][4]

CAS Number 149184-21-4 [1]

Appearance Crystalline solid [3][4][8]

Solubility Data
It is important to note that the batch-specific molecular weight may vary, which can affect the

solvent volumes required to prepare stock solutions.[1]

Solvent
Maximum
Concentration
(mM)

Maximum
Concentration
(mg/mL)

Special
Conditions

Reference

DMSO 50 22.24
Gentle warming

may be required.
[1][2]

Ethanol 10 4.45
Gentle warming

is required.
[1]

Experimental Protocols
Preparation of Stock Solutions
Materials:

CGP 54626 hydrochloride powder

Dimethyl sulfoxide (DMSO), sterile

Ethanol, sterile

Sterile microcentrifuge tubes or vials
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Vortex mixer

Warming block or water bath (optional)

Protocol for a 50 mM Stock Solution in DMSO:

Calculate the required mass: To prepare 1 mL of a 50 mM stock solution, you will need:

Mass (mg) = 50 mmol/L * 1 mL * (1 L / 1000 mL) * 444.76 g/mol * (1000 mg / 1 g) = 22.24

mg

Weigh the compound: Carefully weigh out 22.24 mg of CGP 54626 hydrochloride and place

it in a sterile microcentrifuge tube.

Add solvent: Add 1 mL of sterile DMSO to the tube.

Dissolve the compound: Vortex the solution until the compound is completely dissolved. If

necessary, gently warm the solution to aid dissolution.[1][2]

Storage: Store the stock solution at -20°C for up to one month.[2] It is recommended to

prepare and use solutions on the same day if possible.[2]

Protocol for a 10 mM Stock Solution in Ethanol:

Calculate the required mass: To prepare 1 mL of a 10 mM stock solution, you will need:

Mass (mg) = 10 mmol/L * 1 mL * (1 L / 1000 mL) * 444.76 g/mol * (1000 mg / 1 g) = 4.45

mg

Weigh the compound: Carefully weigh out 4.45 mg of CGP 54626 hydrochloride and place

it in a sterile microcentrifuge tube.

Add solvent: Add 1 mL of sterile ethanol to the tube.

Dissolve the compound: Vortex the solution and gently warm it to ensure complete

dissolution.[1]

Storage: Store the stock solution at -20°C for up to one month.[2]
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General Handling and Storage
Solid Compound: The solid form of CGP 54626 hydrochloride should be stored at room

temperature.[1] Some suppliers recommend storage at -20°C.[4][8] Always refer to the

supplier's instructions.

Solutions: Prepare solutions on the same day of use if possible.[2] If storage is necessary,

aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles and

store at -20°C for up to one month.[2] Before use, equilibrate the solution to room

temperature and ensure no precipitate is present.[2]

Signaling Pathway
CGP 54626 hydrochloride exerts its effects by antagonizing the GABA-B receptor, a G-protein

coupled receptor (GPCR).[6] Functional GABA-B receptors are heterodimers of GABA-B1 and

GABA-B2 subunits.[9][10] Upon activation by GABA, the receptor couples to Gαi/o proteins,

leading to the dissociation of Gα and Gβγ subunits.[10] These subunits then modulate the

activity of downstream effectors, including adenylyl cyclase and ion channels, resulting in a

slow and sustained inhibitory effect on neuronal activity.[6][10]
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Caption: GABA-B receptor signaling pathway and the antagonistic action of CGP 54626.
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Experimental Workflow Example: Receptor Binding
Assay
This protocol outlines a general workflow for a competitive radioligand binding assay using

[3H]CGP 54626 to characterize the binding of other compounds to the GABA-B receptor.
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Caption: Workflow for a competitive radioligand binding assay using CGP 54626.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b1668522/docs?utm_src=pdf-body-img#preparing-cgp-54626-hydrochloride-solution-for-experiments
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1668522?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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